Cas no 900001-59-4 (N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 900001-59-4
• MF: C₁₅H₂₀ClN₃O₃
• MW: 325.790602684021
• CID: 5492678
• Update Time: 2025-06-27

N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-methylphenyl)-N-(2-morpholin-4-ylethyl)oxamide
• N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C15H20ClN3O3/c1-11-2-3-12(16)10-13(11)18-15(21)14(20)17-4-5-19-6-8-22-9-7-19/h2-3,10H,4-9H2,1H3,(H,17,20)(H,18,21)
• InChI Key： QKMRRDLAGLRWIV-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NC1=CC(Cl)=CC=C1C)=O

Experimental Properties

• Boiling Point: 89.29°C (estimate)

Additional information on N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide

Comprehensive Overview of N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide (CAS No. 900001-59-4)

N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide, with the CAS number 900001-59-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a chloro-methylphenyl group with a morpholine-based ethylethanediamide moiety. Its distinct architecture makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's molecular formula and structural properties have been extensively studied to understand its potential applications. Recent trends in scientific literature highlight its relevance in drug discovery and medicinal chemistry, particularly in the development of targeted therapies. Users frequently search for terms like "N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide uses" or "CAS 900001-59-4 applications," reflecting growing curiosity about its practical implications.

One of the key features of this compound is its morpholine component, a heterocyclic structure commonly found in bioactive molecules. Morpholine derivatives are known for their versatility in pharmaceutical formulations, often enhancing solubility or bioavailability. This has led to increased interest in N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide as a potential scaffold for designing new drugs. Researchers are particularly intrigued by its possible role in modulating enzyme activity or receptor binding, topics frequently queried in academic databases.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide bond formation and heterocyclic integration. These processes are critical for ensuring high purity and yield, which are essential for research and development purposes. Searches related to "synthesis of CAS 900001-59-4" or "N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide preparation" are common among chemists seeking optimized protocols.

In addition to its pharmaceutical potential, N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide has been explored in material science applications. Its unique chemical properties may contribute to the development of advanced polymers or coatings, aligning with the broader industry trend toward sustainable materials. This interdisciplinary relevance makes it a compound of interest across multiple scientific domains.

Safety and handling guidelines for this compound are also a frequent topic of inquiry. While it is not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage. Researchers often search for "CAS 900001-59-4 safety data" or "storage conditions for N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide," emphasizing the importance of accessible information.

The future of N-(5-chloro-2-methylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide research appears promising, with ongoing studies investigating its mechanistic details and potential applications. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in the development of next-generation bioactive molecules. Its integration into cutting-edge research underscores the dynamic nature of modern chemistry and pharmacology.